Cas no 352435-80-4 (<br>3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyri dine-2-carboxamide)
<br>3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyri dine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- <br>3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyri dine-2-carboxamide
- Oprea1_330532
- 3-Amino-4-(3,4-dimethoxy-phenyl)-6-phenyl-thieno[2,3-b]pyridine-2-carboxylic acid (4-bromo-phenyl)-amide
- 3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide
- Oprea1_350006
- 352435-80-4
- AG-690/12477939
- AKOS000566167
-
- MDL: MFCD01326270
- Inchi: 1S/C28H22BrN3O3S/c1-34-22-13-8-17(14-23(22)35-2)20-15-21(16-6-4-3-5-7-16)32-28-24(20)25(30)26(36-28)27(33)31-19-11-9-18(29)10-12-19/h3-15H,30H2,1-2H3,(H,31,33)
- InChI Key: HLLQPUHAKMROFZ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)NC(C1=C(C2C(=NC(C3C=CC=CC=3)=CC=2C2C=CC(=C(C=2)OC)OC)S1)N)=O
Computed Properties
- Exact Mass: 559.05653Da
- Monoisotopic Mass: 559.05653Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 7
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 115Ų
<br>3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyri dine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM518763-1g |
3-Amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide |
352435-80-4 | 97% | 1g |
$291 | 2022-06-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1623915-5g |
3-Amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide |
352435-80-4 | 98% | 5g |
¥13734.00 | 2024-05-17 | |
| Crysdot LLC | CD11137676-5g |
3-Amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide |
352435-80-4 | 97% | 5g |
$874 | 2024-07-17 |
<br>3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyri dine-2-carboxamide Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
Additional information on <br>3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyri dine-2-carboxamide
3-Amino-N-(4-Bromophenyl)-4-(3,4-Dimethoxyphenyl)-6-Phenylthieno[2,3-b]pyridine-2-carboxamide: A Comprehensive Overview
3-Amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide (CAS No. 352435-80-4) is a complex organic compound with significant potential in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a member of the thienopyridine class of heterocyclic compounds. The unique structural features of this molecule, including the presence of a thienopyridine core and various functional groups, make it an intriguing subject for both academic and industrial research.
The thienopyridine core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. The 3-amino group and the N-(4-bromophenyl) substituent contribute to the compound's electronic properties and potential biological activity. Additionally, the 4-(3,4-dimethoxyphenyl) and 6-phenyl substituents add complexity and diversity to the molecule, enhancing its pharmacological profile.
Recent studies have highlighted the potential of 3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX).
Furthermore, preliminary studies have indicated that 3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide may have antitumor effects. In vitro experiments have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. These findings suggest that it could be a promising lead compound for the development of novel anticancer drugs.
In addition to its anti-inflammatory and antitumor properties, 3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California has shown that this compound can inhibit the replication of certain viruses by interfering with viral entry or replication mechanisms. This broad-spectrum antiviral activity makes it a valuable candidate for further development in antiviral therapeutics.
The synthesis of 3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide involves multiple steps and requires careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and multistep functional group manipulations. The detailed synthetic protocols are crucial for researchers aiming to produce this compound for further studies or industrial applications.
From a pharmacokinetic perspective, 3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide exhibits favorable properties such as good solubility and stability. These characteristics are essential for ensuring effective delivery and bioavailability when administered as a therapeutic agent. Preclinical studies have also shown that this compound has low toxicity profiles in animal models, which is a promising sign for its potential use in human clinical trials.
In conclusion, 3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyridine-2-carboxamide (CAS No. 352435-80-4) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features and diverse biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing medical treatments for inflammatory diseases, cancer, and viral infections.
352435-80-4 (<br>3-amino-N-(4-bromophenyl)-4-(3,4-dimethoxyphenyl)-6-phenylthieno[2,3-b]pyri dine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)